6-Hydroxy-1H-indazole-3-carboxylic acid

• CAS No.: 885520-18-3
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol
• IUPAC Name: 6-hydroxy-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C8H6N2O3/c11-4-1-2-5-6(3-4)9-10-7(5)8(12)13/h1-3,11H,(H,9,10)(H,12,13)
• InChI Key: QKUPXKXLJARJPC-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1O)NN=C2C(=O)O

Description

6-Hydroxy-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxyindazole-3-carboxylic acid (1.015 g; manufactured by ChemPacific Corp.) was dissolved in hydrobromic acid (52 mL; manufactured by Kanto Chemical Co., Inc.), and the solution was stirred overnight at reflux. The solution was cooled to room temperature, and then the loss of raw materials and the presence of the title compound were confirmed using LCMS. The solvent was evaporated under reduced pressure, and thus a crude product (1.504 g) of the title compound was obtained.